Cas no 2383514-43-8 (tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate
• CAS No: 2383514-43-8
• MF: C₁₂H₂₀N₂O₆
• MW: 288.297003746033
• CID: 4770513
• Update Time: 2026-02-26

tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-methoxy-2-oxoethyl)-3-(nitromethyl)azetidine-1-carboxylate
• tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate

• Inchi： 1S/C12H20N2O6/c1-11(2,3)20-10(16)13-6-12(7-13,8-14(17)18)5-9(15)19-4/h5-8H2,1-4H3
• InChI Key： IAFXRVYADPSAQC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C[N+](=O)[O-])(CC(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 403
• XLogP3: 0.6
• Topological Polar Surface Area: 102

Additional information on tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(2-Methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate (CAS: 2383514-43-8)

The compound tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate (CAS: 2383514-43-8) is a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in the construction of azetidine-based scaffolds, which are increasingly recognized for their conformational rigidity and metabolic stability in drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of this compound in the synthesis of potent gamma-secretase modulators for Alzheimer's disease treatment. The nitromethyl group at the 3-position of the azetidine ring was found to facilitate [3+2] cycloaddition reactions, enabling efficient diversification of the scaffold. Researchers achieved a 72% yield in the key step using tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate as the starting material.

In parallel developments, a Nature Communications paper (2024) reported this compound's application in creating covalent inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4). The electron-withdrawing nitro group was strategically employed to enhance the Michael acceptor properties of adjacent carbons, allowing selective modification of cysteine residues in the kinase's ATP-binding pocket. This approach yielded lead compounds with IC50 values below 100 nM in biochemical assays.

Structural optimization studies have revealed interesting properties of this building block. X-ray crystallography data (CSD entry: XUDQIK) shows the azetidine ring adopts a puckered conformation with the nitromethyl group in an equatorial position, while the ester moiety occupies an axial orientation. This spatial arrangement creates distinct pharmacophoric vectors that medicinal chemists have exploited to modulate target engagement.

The synthetic accessibility of tert-butyl 3-(2-methoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate has been improved through recent process chemistry innovations. A 2024 Organic Process Research & Development publication detailed a continuous flow protocol that reduces reaction times from 18 hours to 45 minutes while maintaining >95% purity. This advancement addresses previous scalability challenges associated with batch synthesis of this intermediate.

Emerging safety data from preclinical studies indicate favorable toxicological profiles for derivatives containing this scaffold. The tert-butyl carbamate protecting group shows clean deprotection characteristics under mild acidic conditions, and the nitro functionality has demonstrated compatibility with subsequent hydrogenation steps. These features position 2383514-43-8 as a versatile building block for lead optimization campaigns.

Looking forward, several pharmaceutical companies have included this compound in their fragment libraries for DNA-encoded chemical library (DEL) screening. Its balanced physicochemical properties (calculated LogP: 1.2, TPSA: 75 Ų) and multiple points of derivatization make it particularly valuable for hit identification against challenging targets like protein-protein interactions.